Cas no 61439-96-1 (1H-Indene-5-acetic acid, 2,3-dihydro-3-oxo-1-propyl-)
61439-96-1 structure
Product Name:1H-Indene-5-acetic acid, 2,3-dihydro-3-oxo-1-propyl-
CAS No:61439-96-1
MF:C14H16O3
MW:232.275044441223
CID:479389
PubChem ID:71395896
Update Time:2025-04-19
1H-Indene-5-acetic acid, 2,3-dihydro-3-oxo-1-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene-5-acetic acid, 2,3-dihydro-3-oxo-1-propyl-
- 2-(3-oxo-1-propyl-1,2-dihydroinden-5-yl)acetic acid
- 61439-96-1
- (3-Oxo-1-propyl-2,3-dihydro-1H-inden-5-yl)acetic acid
- DTXSID00817493
-
- Inchi: 1S/C14H16O3/c1-2-3-10-8-13(15)12-6-9(7-14(16)17)4-5-11(10)12/h4-6,10H,2-3,7-8H2,1H3,(H,16,17)
- InChI Key: JRVHNYZZMOSGTB-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(CC(=O)O)C=CC=2C(CCC)C1
Computed Properties
- Exact Mass: 232.10998
- Monoisotopic Mass: 232.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
1H-Indene-5-acetic acid, 2,3-dihydro-3-oxo-1-propyl- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
61439-96-1 (1H-Indene-5-acetic acid, 2,3-dihydro-3-oxo-1-propyl-) Related Products
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